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Compound of Interest

Compound Name: TDI-011536

Cat. No.: B10831577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of TDI-011536, a potent Lats

(Large Tumor Suppressor) kinase inhibitor, with its precursors and other relevant compounds.

By summarizing key performance data, detailing experimental protocols, and visualizing its

mechanism of action, this document serves as a valuable resource for researchers in

regenerative medicine and oncology.

Abstract
TDI-011536 is a next-generation Lats kinase inhibitor developed to overcome the limitations of

earlier compounds, such as its predecessor TRULI.[1][2] As a key component of the Hippo

signaling pathway, Lats kinases play a crucial role in regulating cell proliferation and organ size.

[3][4] Inhibition of Lats1 and Lats2 kinases by TDI-011536 prevents the phosphorylation of Yes-

associated protein (YAP), a transcriptional coactivator.[1][2][5] This inhibition leads to the

nuclear translocation of YAP and the activation of genes that promote cell proliferation and

tissue regeneration.[1][2][6] This guide reviews the available literature to compare the potency,

stability, and in vivo efficacy of TDI-011536 with other known Lats kinase inhibitors.

Comparative Performance Data
The following tables summarize the quantitative data for TDI-011536 and other relevant Lats

kinase inhibitors based on published literature. It is important to note that direct head-to-head
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comparisons under identical experimental conditions are limited, and thus, variations in assay

protocols may influence the results.

Table 1: In Vitro Potency of Lats Kinase Inhibitors

Compound Target IC50
ATP
Concentrati
on

Assay Type Reference

TDI-011536 Lats Kinases 0.76 nM 2 mM Biochemical [5]

TRULI Lats1 0.2 nM 10 µM Biochemical [7]

GA-017 LATS1 4.10 nM Not Specified Biochemical [8]

GA-017 LATS2 3.92 nM Not Specified Biochemical [8]

NIBR-LATSi Lats Kinases 1.4 nM Not Specified
Biochemical

(CALIPER)

Table 2: Cellular Activity of Lats Kinase Inhibitors

Compound Metric Cell Line EC50 / IC50 Reference

TDI-011536
Prevents Yap

phosphorylation
Not Specified 10 nM [5]

TDI-011536
Suppression of

pYap
HEK293A 40.8 ± 4.5 nM [1]

TRULI
Prevents Yap

phosphorylation
Not Specified 510 nM

VT02956
Reduction of

pYAP
HEK293A 0.16 µM [9]

NIBR-LATSi
Reduction of

pYAP
JHH5 2.16 µM

Table 3: Comparison of TDI-011536 and TRULI in Human Retinal Organoids
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Compound Concentration
Effect on Yap
Phosphorylati
on

Proliferation of
Müller Glia

Reference

TDI-011536 3 µM ~80% reduction Tenfold increase [1]

TRULI 10 µM ~30% reduction Fivefold increase [1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of TDI-011536 and a typical

experimental workflow for evaluating Lats kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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